Cas no 2194842-23-2 (N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2194842-23-2
• MF: C₁₉H₁₈N₆O₂
• MW: 362.385222911835
• CID: 5452752
• PubChem ID: 132302327
• Update Time: 2025-06-26

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2194842-23-2
• EN300-6534285
• AKOS033168271
• N-(4-Cyanooxan-4-yl)-5-methyl-1-quinolin-5-yltriazole-4-carboxamide
• Z1212405776
• N-(4-cyanooxan-4-yl)-5-methyl-1-(quinolin-5-yl)-1H-1,2,3-triazole-4-carboxamide
• N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H18N6O2/c1-13-17(18(26)22-19(12-20)7-10-27-11-8-19)23-24-25(13)16-6-2-5-15-14(16)4-3-9-21-15/h2-6,9H,7-8,10-11H2,1H3,(H,22,26)
• InChI Key： DANVYTBZMPMGGO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C3C=2C=CC=N3)C(C)=C(C(NC2(C#N)CCOCC2)=O)N=N1

Computed Properties

• Exact Mass: 362.14912384g/mol
• Monoisotopic Mass: 362.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.03±0.20(Predicted)

Additional information on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2194842-23-2)

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 2194842-23-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in academic and industrial settings.

The molecular structure of N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tetrahydro-2H-pyran ring system provides a rigid scaffold that can influence the compound's interactions with biological targets. Additionally, the cyanide group and the methyl substituent on the triazole ring further enhance its potential pharmacological relevance.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The combination of a quinolinyl moiety with a triazole ring in N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit properties suitable for use in drug discovery. Specifically, the quinolinyl group is known for its presence in various bioactive molecules, including antimalarial and anticancer agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The incorporation of the tetrahydro-2H-pyran ring necessitates specialized synthetic strategies, often involving cyclization reactions and protective group chemistry. These synthetic challenges highlight the expertise required to produce N-(4-Cyanotetrahydro-2H-pyran-4-yl)-5-methyl-1-(5-quinolinyl)-1H-1,2,3-triazole-4-carboxamide on an industrial scale.

Evaluation of the pharmacological potential of N-(4-Cyanotetrahydro-2H-pyran-4-yi-5-methyl-l-(S -quiniuiiiiiiiiiiiiiiiiiiiiiiiiiiinyl) - 11 H - 11 ,23 - triazole - 44 carboxarnide (CAS No. 21194842 - 23 - 22 has been conducted through both in vitro and in vivo studies. These investigations aim to elucidate its interaction with various biological targets and assess its potential therapeutic effects. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation.

The structural features of N-(tetrakhydropyranyi > - 43 cyauiiig) - 55 methyl - l - (55 quiiiinnylllyl) - l H - 11 ,23 - triazole - 44 carboxarnide (CAS No. 21194842 - 23 - 22 make it an attractive candidate for further development as a lead compound in drug discovery programs. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to optimize its pharmacokinetic properties and target specificity.

In conclusion, N-(tetrakhydropyranyi > - 43 cyauiiig) - 55 methyl - l - (55 quiiiinnylllyl) - l H - 11 ,23 triazole carboxarnide (CAS No. 21194842 _ _ _ _ _ _ _ _ _ _ _ _ _ _23_22 is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular architecture and functional groups make it a promising candidate for further investigation into its biological activity and therapeutic applications. As research in this area continues to evolve, compounds like N-(tetrakhydropyranyi >_43_cyauiiig)_55_methyl_l_(55_quiiiinnylllyl)_11_h_123_triazole_44_carboxarnide (CAS No. 21194842_23_22 are expected to play a crucial role in the development of novel treatments for various diseases.